Cas no 688362-66-5 ((1S)-1-(4-Methylphenyl)prop-2-enylamine)

• Product Name: (1S)-1-(4-Methylphenyl)prop-2-enylamine
• CAS No: 688362-66-5
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5580705
• PubChem ID: 12986273
• Update Time: 2025-05-20

(1S)-1-(4-Methylphenyl)prop-2-enylamine Chemical and Physical Properties

Names and Identifiers

• (alphaS)-alpha-Ethenyl-4-methylbenzenemethanamine
• (S)-1-(4-Methylphenyl)-2-propene-1-amine
• N15267
• (1S)-1-(4-METHYLPHENYL)PROP-2-ENYLAMINE
• 688362-66-5
• DTXSID901271338
• (S)-1-p-tolylprop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-4-methyl-, (αS)-
• (1S)-1-(4-Methylphenyl)prop-2-enylamine

• Inchi： 1S/C10H13N/c1-3-10(11)9-6-4-8(2)5-7-9/h3-7,10H,1,11H2,2H3/t10-/m0/s1
• InChI Key： LELXCTMSPSFLDK-JTQLQIEISA-N
• SMILES： N[C@@H](C=C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 243.4±9.0 °C(Predicted)
• pka: 8.70±0.10(Predicted)

Additional information on (1S)-1-(4-Methylphenyl)prop-2-enylamine

(1S)-1-(4-Methylphenyl)prop-2-enylamine: A Comprehensive Overview

(1S)-1-(4-Methylphenyl)prop-2-enylamine, identified by the CAS Registry Number 688362-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of (1S)-1-(4-Methylphenyl)prop-2-enylamine consists of a chiral center at the first carbon atom, which is attached to a 4-methylphenyl group and a propenylamine moiety. This configuration imparts distinct stereochemical properties, which are crucial for its interactions within biological systems. The presence of the propenylamine group introduces reactivity that can be exploited in synthetic chemistry for the construction of complex molecules.

Recent advancements in synthetic methodology have enabled the efficient synthesis of (1S)-1-(4-Methylphenyl)prop-2-enylamine. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, which is essential for pharmacological studies. These methods not only enhance the yield but also ensure the purity required for bioactivity assays.

In terms of applications, (1S)-1-(4-Methylphenyl)prop-2-enylamine has shown promise in medicinal chemistry. Studies have demonstrated its potential as a lead compound in the development of novel therapeutics targeting various diseases. For instance, its ability to modulate specific cellular pathways has been explored in preclinical models, suggesting its role in treating conditions such as inflammation and neurodegenerative disorders.

Beyond medicinal applications, this compound has also found relevance in material science. Its structural features make it a candidate for use in the synthesis of advanced materials, such as polymers and nanomaterials. Researchers are investigating its potential as a building block for constructing materials with tailored properties, including enhanced mechanical strength and thermal stability.

Recent research has delved into the mechanistic understanding of how (1S)-1-(4-Methylphenyl)prop-2-enylamine interacts with biological systems. Studies utilizing advanced spectroscopic techniques have provided insights into its binding affinities and pharmacokinetic profiles. These findings are pivotal for optimizing its therapeutic potential and ensuring safety profiles suitable for clinical use.

In conclusion, (1S)-1-(4-Methylphenyl)prop-2-enylamine (CAS No: 688362-66-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.